Cas no 1247855-63-5 (2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 1247855-63-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5843202
• PubChem ID: 62350093
• Update Time: 2025-06-12

2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid
• 1247855-63-5
• AKOS011635216
• EN300-1139822

• Inchi： 1S/C11H17N3O2/c1-7-8(2)14(6-12-7)5-10(11(15)16)13-9-3-4-9/h6,9-10,13H,3-5H2,1-2H3,(H,15,16)
• InChI Key： TXWMSKUIAAUQNH-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=NC(C)=C1C)NC1CC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid

Research Brief on 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid (CAS: 1247855-63-5)

The compound 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid (CAS: 1247855-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this molecule, which combines a cyclopropylamine moiety with a dimethylimidazole-propanoic acid scaffold. This combination is believed to confer specific binding affinities to biological targets, particularly in the context of enzyme inhibition and receptor modulation. The compound's chemical stability and bioavailability have also been subjects of investigation, with promising results reported in preclinical models.

One of the key areas of research has been the synthesis and optimization of 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also explored structure-activity relationships (SAR), identifying critical functional groups that enhance the compound's efficacy.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potential as a modulator of inflammatory pathways. Specifically, it has shown inhibitory effects on key enzymes involved in the production of pro-inflammatory cytokines, suggesting applications in autoimmune and chronic inflammatory diseases. Additionally, preliminary data indicate possible neuroprotective effects, though further validation is required.

The pharmacokinetic profile of 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid has also been a focus of recent research. A 2024 pharmacokinetic study in animal models revealed favorable absorption and distribution properties, with minimal off-target effects. These findings support the compound's potential for further development as a therapeutic agent.

Despite these advancements, challenges remain. The exact molecular targets and mechanisms of action are not yet fully elucidated, and more comprehensive toxicology studies are needed to assess long-term safety. However, the current body of research underscores the compound's promise and justifies continued investigation.

In conclusion, 2-(cyclopropylamino)-3-(4,5-dimethyl-1H-imidazol-1-yl)propanoic acid represents a compelling candidate for drug development, with recent studies highlighting its synthetic feasibility, biological activity, and therapeutic potential. Future research should focus on mechanistic studies and clinical translation to fully realize its benefits.